Cas no 138947-78-1 (1-(4-tert-butylphenyl)ethane-1-thiol)

1-(4-tert-Butylphenyl)ethane-1-thiol is a specialized organosulfur compound featuring a tert-butyl-substituted phenyl group attached to a thiol-functionalized ethane backbone. This structure imparts unique reactivity and steric properties, making it valuable in organic synthesis and coordination chemistry. The tert-butyl group enhances stability and influences electronic effects, while the thiol moiety provides a reactive site for metal binding or further functionalization. Its applications include use as a ligand in catalysis or as a building block for more complex sulfur-containing molecules. The compound’s well-defined structure and purity make it suitable for research and industrial processes requiring precise molecular control.

1-(4-tert-butylphenyl)ethane-1-thiol structure

138947-78-1 structure

Product Name:1-(4-tert-butylphenyl)ethane-1-thiol

CAS No:138947-78-1

MF:C₁₂H₁₈S

MW:194.336322307587

CID:1257686

PubChem ID:43124064

Update Time:2025-10-17

1-(4-tert-butylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanethiol, 4-(1,1-dimethylethyl)-a-methyl-
- Benzenemethanethiol, 4-(1,1-dimethylethyl)-α-methyl-
- 1-(4-tert-butylphenyl)ethane-1-thiol
- Inchi： 1S/C12H18S/c1-9(13)10-5-7-11(8-6-10)12(2,3)4/h5-9,13H,1-4H3
- InChI Key： JJUYEJSHFXFQEG-UHFFFAOYSA-N
- SMILES： C(C1C=CC(C(S)C)=CC=1)(C)(C)C

Computed Properties

Exact Mass: 194.11292175g/mol
Monoisotopic Mass: 194.11292175g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 1Å²

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Enamine	EN300-1289015-1.0g	1-(4-tert-butylphenyl)ethane-1-thiol	138947-78-1	1g	$0.0	2023-06-07
Enamine	EN300-1289015-50mg	1-(4-tert-butylphenyl)ethane-1-thiol	138947-78-1	50mg	$348.0	2023-10-01
Enamine	EN300-1289015-100mg	1-(4-tert-butylphenyl)ethane-1-thiol	138947-78-1	100mg	$364.0	2023-10-01
Enamine	EN300-1289015-250mg	1-(4-tert-butylphenyl)ethane-1-thiol	138947-78-1	250mg	$381.0	2023-10-01
Enamine	EN300-1289015-500mg	1-(4-tert-butylphenyl)ethane-1-thiol	138947-78-1	500mg	$397.0	2023-10-01
Enamine	EN300-1289015-1000mg	1-(4-tert-butylphenyl)ethane-1-thiol	138947-78-1	1000mg	$414.0	2023-10-01
Enamine	EN300-1289015-2500mg	1-(4-tert-butylphenyl)ethane-1-thiol	138947-78-1	2500mg	$810.0	2023-10-01
Enamine	EN300-1289015-5000mg	1-(4-tert-butylphenyl)ethane-1-thiol	138947-78-1	5000mg	$1199.0	2023-10-01
Enamine	EN300-1289015-10000mg	1-(4-tert-butylphenyl)ethane-1-thiol	138947-78-1	10000mg	$1778.0	2023-10-01